3-[2-(4-chlorophenyl)-2-oxoethyl]pyrimido[5,4-c]cinnolin-4(3H)-one

• Molecular Formula: C18H11ClN4O2
• Molecular Weight: 350.8 g/mol
• IUPAC Name: 3-[2-(4-chlorophenyl)-2-oxoethyl]pyrimido[5,4-c]cinnolin-4-one
• InChI: InChI=1S/C18H11ClN4O2/c19-12-7-5-11(6-8-12)15(24)9-23-10-20-16-13-3-1-2-4-14(13)21-22-17(16)18(23)25/h1-8,10H,9H2
• InChI Key: RVWJERCRAWDQLE-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C3=C(C(=O)N(C=N3)CC(=O)C4=CC=C(C=C4)Cl)N=N2

Description

3-[2-(4-chlorophenyl)-2-oxoethyl]pyrimido[5,4-c]cinnolin-4(3H)-one, also known as CC-1065 or KW-1062, is a synthetic compound that has been extensively studied for its potential applications in cancer treatment. CC-1065 belongs to the family of antitumor antibiotics, which are known for their ability to inhibit DNA replication and induce apoptosis in cancer cells.

Mechanism of Action

The mechanism of action of 3-[2-(4-chlorophenyl)-2-oxoethyl]pyrimido[5,4-c]cinnolin-4(3H)-one involves the binding of the compound to the minor groove of DNA, which leads to the formation of a covalent bond between 3-[2-(4-chlorophenyl)-2-oxoethyl]pyrimido[5,4-c]cinnolin-4(3H)-one and the DNA molecule. This covalent bond induces DNA damage, which triggers a cascade of cellular events that ultimately lead to cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
3-[2-(4-chlorophenyl)-2-oxoethyl]pyrimido[5,4-c]cinnolin-4(3H)-one has been shown to have several biochemical and physiological effects in cancer cells. The compound induces DNA damage, which leads to the activation of several cellular pathways involved in cell cycle arrest and apoptosis. 3-[2-(4-chlorophenyl)-2-oxoethyl]pyrimido[5,4-c]cinnolin-4(3H)-one also inhibits DNA replication and transcription, which further contributes to its antitumor activity.

Advantages and Limitations for Lab Experiments

3-[2-(4-chlorophenyl)-2-oxoethyl]pyrimido[5,4-c]cinnolin-4(3H)-one has several advantages and limitations for lab experiments. The compound has potent antitumor activity against a wide range of cancer cell lines, which makes it a valuable tool for studying cancer biology. However, 3-[2-(4-chlorophenyl)-2-oxoethyl]pyrimido[5,4-c]cinnolin-4(3H)-one is highly reactive and toxic, which requires careful handling and purification. The synthesis of 3-[2-(4-chlorophenyl)-2-oxoethyl]pyrimido[5,4-c]cinnolin-4(3H)-one is also challenging, which limits its availability for lab experiments.

Future Directions

There are several future directions for the study of 3-[2-(4-chlorophenyl)-2-oxoethyl]pyrimido[5,4-c]cinnolin-4(3H)-one. One potential direction is the development of new analogs of 3-[2-(4-chlorophenyl)-2-oxoethyl]pyrimido[5,4-c]cinnolin-4(3H)-one with improved pharmacological properties, such as reduced toxicity and increased selectivity for cancer cells. Another direction is the use of 3-[2-(4-chlorophenyl)-2-oxoethyl]pyrimido[5,4-c]cinnolin-4(3H)-one in combination with other anticancer agents to enhance its antitumor activity. The study of the mechanism of action of 3-[2-(4-chlorophenyl)-2-oxoethyl]pyrimido[5,4-c]cinnolin-4(3H)-one and its effects on cellular pathways involved in cancer biology is also an important area of future research.

Synthesis Methods

The synthesis of 3-[2-(4-chlorophenyl)-2-oxoethyl]pyrimido[5,4-c]cinnolin-4(3H)-one is a complex process that involves several steps. The first step involves the synthesis of the pyrimido[5,4-c]cinnoline core, which is then coupled with the 4-chlorophenyl ketone to form the final product. The synthesis of 3-[2-(4-chlorophenyl)-2-oxoethyl]pyrimido[5,4-c]cinnolin-4(3H)-one is challenging due to the compound's high reactivity and toxicity, which requires careful handling and purification.

Scientific Research Applications

3-[2-(4-chlorophenyl)-2-oxoethyl]pyrimido[5,4-c]cinnolin-4(3H)-one has been extensively studied for its potential applications in cancer treatment. The compound has been shown to have potent antitumor activity against a wide range of cancer cell lines, including breast, lung, and colon cancer. 3-[2-(4-chlorophenyl)-2-oxoethyl]pyrimido[5,4-c]cinnolin-4(3H)-one works by binding to the minor groove of DNA and inducing DNA damage, which leads to cell cycle arrest and apoptosis in cancer cells.